Cas no 131-64-6 (3-Cyclohexene-1-carboxylicacid, 6-[(diethylamino)carbonyl]-)

3-Cyclohexene-1-carboxylicacid, 6-[(diethylamino)carbonyl]- structure
131-64-6 structure
Product Name:3-Cyclohexene-1-carboxylicacid, 6-[(diethylamino)carbonyl]-
CAS No:131-64-6
MF:C12H19NO3
MW:225.284163713455
CID:196891
PubChem ID:21948
Update Time:2025-04-19

3-Cyclohexene-1-carboxylicacid, 6-[(diethylamino)carbonyl]- Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclohexene-1-carboxylicacid, 6-[(diethylamino)carbonyl]-
    • 6-(diethylcarbamoyl)cyclohex-3-ene-1-carboxylic acid
    • (+-)-cis-6-Diaethylcarbamoyl-cyclohex-3-encarbonsaeure
    • (+-)-cis-6-diethylcarbamoyl-cyclohex-3-enecarboxylic acid
    • 3-Cyclohexene-1-carboxylic acid, 6-(diethylcarbamoyl)-
    • AC1L2JFG
    • AG-C-46080
    • CTK0I0386
    • NSC6279
    • 131-64-6
    • NS00046902
    • NSC-6279
    • CERAPP_64914
    • 4-diethylcarbamoyl-1-cyclohexene-5-carboxylic acid
    • 3-Cyclohexene-1-carboxylic acid, 6-[(diethylamino)carbonyl]-
    • AKOS000128627
    • DTXSID40274723
    • DTXSID00872269
    • Inchi: 1S/C12H19NO3/c1-3-13(4-2)11(14)9-7-5-6-8-10(9)12(15)16/h5-6,9-10H,3-4,7-8H2,1-2H3,(H,15,16)
    • InChI Key: FVZDUKGVISGJCQ-UHFFFAOYSA-N
    • SMILES: O=C(C1CC=CCC1C(=O)O)N(CC)CC

Computed Properties

  • Exact Mass: 225.13657
  • Monoisotopic Mass: 225.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • PSA: 57.61
  • LogP: 1.52180
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